Cas no 132172-58-8 (Benzo[b]triphenylene-3,4-diol,3,4-dihydro-, trans- (9CI))
132172-58-8 structure
Product Name:Benzo[b]triphenylene-3,4-diol,3,4-dihydro-, trans- (9CI)
CAS No:132172-58-8
MF:C22H14O2
MW:310.345366001129
CID:231534
PubChem ID:154421
Update Time:2025-04-19
Benzo[b]triphenylene-3,4-diol,3,4-dihydro-, trans- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]triphenylene-3,4-diol,3,4-dihydro-, trans- (9CI)
- benzo[h]triphenylene-3,4-diol
- benzo[b]triphenylene-3,4-diol
- Benzo[f]tetraphene-3,4-diol
- 132172-58-8
- Dibenz(a,c)anthracene-3,4-diol
- CCRIS 3834
- DIBENZ[A,C]ANTHRACENE-3,4-DIOL
- DTXSID40157406
-
- Inchi: 1S/C22H14O2/c23-20-10-9-17-19-12-14-6-2-1-5-13(14)11-18(19)15-7-3-4-8-16(15)21(17)22(20)24/h1-12,23-24H
- InChI Key: AOCWQMNSLKIXPQ-UHFFFAOYSA-N
- SMILES: OC1=C(C=CC2=C1C1C=CC=CC=1C1=CC3C=CC=CC=3C=C12)O
Computed Properties
- Exact Mass: 310.09942
- Monoisotopic Mass: 310.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 0
- Complexity: 463
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
Benzo[b]triphenylene-3,4-diol,3,4-dihydro-, trans- (9CI) Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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